Cas no 36556-39-5 (benzene, 1,2-dichloro-3,4-difluoro-)

Benzene, 1,2-dichloro-3,4-difluoro- is a halogenated aromatic compound characterized by its distinct substitution pattern of chlorine and fluorine atoms on the benzene ring. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and specialty chemical applications. The presence of both chlorine and fluorine substituents enhances its reactivity in electrophilic and nucleophilic substitution reactions, facilitating selective functionalization. Its stability and predictable reactivity profile make it suitable for use in pharmaceuticals, agrochemicals, and advanced material research. The compound’s well-defined molecular structure allows for precise control in synthetic pathways, contributing to its utility in high-precision chemical processes.

benzene, 1,2-dichloro-3,4-difluoro- structure

36556-39-5 structure

Product Name:benzene, 1,2-dichloro-3,4-difluoro-

CAS No:36556-39-5

MF:C₆H₂Cl₂F₂

MW:182.982886791229

CID:921441

PubChem ID:142096

Update Time:2025-06-25

benzene, 1,2-dichloro-3,4-difluoro- Chemical and Physical Properties

Names and Identifiers

- benzene, 1,2-dichloro-3,4-difluoro-
- 1,2-dichloro-3,4-difluorobenzene
- SCHEMBL1756509
- DTXSID80190054
- 36556-39-5
- Inchi： 1S/C6H2Cl2F2/c7-3-1-2-4(9)6(10)5(3)8/h1-2H
- InChI Key： HXQWFROUEVBXFE-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=C(C=1F)F)Cl

Computed Properties

Exact Mass: 181.95026
Monoisotopic Mass: 181.9501618g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

benzene, 1,2-dichloro-3,4-difluoro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013028165-250mg	1,2-Dichloro-3,4-difluorobenzene	36556-39-5	97%	250mg	$494.40	2023-09-02
Alichem	A013028165-500mg	1,2-Dichloro-3,4-difluorobenzene	36556-39-5	97%	500mg	$790.55	2023-09-02
Alichem	A013028165-1g	1,2-Dichloro-3,4-difluorobenzene	36556-39-5	97%	1g	$1475.10	2023-09-02

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Related Categories

Additional information on benzene, 1,2-dichloro-3,4-difluoro-

Benzene, 1,2-Dichloro-3,4-Difluoro

Benzene, 1,2-dichloro-3,4-difluoro (CAS No. 36556-39-5) is a highly specialized aromatic compound with a unique combination of halogen substituents. This compound is notable for its chemical stability and versatility in various applications. The structure of benzene, 1,2-dichloro-3,4-difluoro consists of a benzene ring with chlorine atoms at positions 1 and 2 and fluorine atoms at positions 3 and 4. This arrangement imparts distinct electronic and steric properties to the molecule.

The synthesis of benzene, 1,2-dichloro-3,4-difluoro typically involves multi-step halogenation processes. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways. For instance, researchers have explored the use of transition metal catalysts to achieve precise control over the substitution pattern on the benzene ring. These methods not only enhance yield but also reduce environmental impact by minimizing byproducts.

One of the most significant applications of benzene, 1,2-dichloro-3,4-difluoro is in the field of materials science. The compound serves as a precursor for the production of advanced polymers and high-performance materials. Its ability to undergo further functionalization makes it a valuable building block in polymer chemistry. For example, recent studies have demonstrated its use in synthesizing fluoropolymers with exceptional thermal stability and chemical resistance.

In addition to its role in materials science, benzene, 1,2-dichloro-3,4-difluoro has found applications in pharmaceutical research. The compound's halogen substituents can influence the electronic properties of potential drug candidates, making it a useful intermediate in medicinal chemistry. Recent research has explored its potential as a scaffold for designing novel bioactive compounds with improved pharmacokinetic profiles.

The environmental impact of benzene, 1,2-dichloro-3,4-difluoro has also been a topic of interest. Studies have shown that its degradation pathways under various environmental conditions are influenced by its halogen substituents. Researchers are investigating methods to enhance its biodegradability or develop recycling strategies to minimize ecological footprint.

Looking ahead, the demand for benzene, 1,2-dichloro-3,4-difluoro is expected to grow due to its expanding range of applications in niche markets. Ongoing research focuses on optimizing its synthesis routes and exploring new functionalization strategies to unlock further potential in areas such as electronics and energy storage.